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Compound of Interest

Compound Name: 10-Methyl-9(10H)-acridone
CAS No.: 719-54-0
Cat. No.: B1207956
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 10-
Methyl-9(10H)-acridone, a key heterocyclic compound with applications in medicinal
chemistry and materials science. The following sections detail its nuclear magnetic resonance
(NMR), infrared (IR), and mass spectrometry (MS) characteristics, offering a foundational
dataset for its identification, characterization, and utilization in further research and
development.

Spectroscopic Data Summary

The empirical formula for 10-Methyl-9(10H)-acridone is C14H11:NO, with a molecular weight of
209.24 g/mol .[1][2][3][4][5][6] The following tables summarize the key spectroscopic data
obtained from *H NMR, 3C NMR, IR, and Mass Spectrometry analyses.

Nuclear Magnetic Resonance (NMR) Data
H NMR (250 MHz, CDCls)
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Chemical Shift (8)

Multiplicity Integration Assignment
ppm
8.20-7.30 Multiplet 8H Aromatic Protons
3.75 Singlet 3H N-CHs

13C NMR (63 MHz, CDCl3)[7]

Chemical Shift (8) ppm

Assighment

181.2 C=0 (C9)
142.1-115.3 Aromatic Carbons
33.7 N-CHs

Infrared (IR) Spectroscopy Data

IR (KBr pellet)[7]

Wavenumber (cm—2)

Assignment

1675 C=0 Stretching

1600, 1480 Aromatic C=C Stretching
1365 C-N Stretching

2950 C-H Stretching (-CHs)

Mass Spectrometry (MS) Data

Electron lonization Mass Spectrometry (EI-MS)

miz Interpretation

209 [M]* (Molecular lon)[1][7]

181 [M-COJ*[7]
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Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data
presented above. Specific instrument parameters may vary.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A solution of 10-Methyl-9(10H)-acridone is prepared by dissolving approximately 5-10 mg of
the compound in 0.5-0.7 mL of deuterated chloroform (CDCIs). The solution is transferred to a
5 mm NMR tube. 1H and 3C NMR spectra are recorded on a spectrometer operating at a
frequency of 250 MHz for protons and 63 MHz for carbon-13. Chemical shifts are reported in
parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard (0.00 ppm).

Infrared (IR) Spectroscopy

A small amount of 10-Methyl-9(10H)-acridone is finely ground with potassium bromide (KBr)
powder in a mortar and pestle. The mixture is then pressed into a thin, transparent pellet using
a hydraulic press. The IR spectrum is recorded using a Fourier Transform Infrared (FTIR)
spectrometer, typically over a range of 4000-400 cm~1.

Mass Spectrometry (MS)

The mass spectrum is obtained using an electron ionization (El) mass spectrometer. A small
sample of 10-Methyl-9(10H)-acridone is introduced into the ion source, where it is bombarded
with electrons at an energy of 70 eV. The resulting positively charged fragments are
accelerated and separated based on their mass-to-charge ratio (m/z).

Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the spectroscopic analysis of a chemical
compound like 10-Methyl-9(10H)-acridone.

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1207956/docs?utm_src=pdf-body#spectroscopic-profile-of-10-methyl-9-10h-acridone-a-technical-guide
https://www.benchchem.com/product/b1207956/docs?utm_src=pdf-body#spectroscopic-profile-of-10-methyl-9-10h-acridone-a-technical-guide
https://www.benchchem.com/product/b1207956/docs?utm_src=pdf-body#spectroscopic-profile-of-10-methyl-9-10h-acridone-a-technical-guide
https://www.benchchem.com/product/b1207956/docs?utm_src=pdf-body#spectroscopic-profile-of-10-methyl-9-10h-acridone-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207956?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

10-Methyl-9(10H)-acridone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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